Cas no 955961-34-9 (Methyl 3-chloro-3-(3-methylphenyl)-2-oxopropionate)

Methyl 3-chloro-3-(3-methylphenyl)-2-oxopropionate structure
955961-34-9 structure
Product Name:Methyl 3-chloro-3-(3-methylphenyl)-2-oxopropionate
CAS No:955961-34-9
MF:C11H11ClO3
MW:226.656242609024
CID:2154234
Update Time:2023-08-05

Methyl 3-chloro-3-(3-methylphenyl)-2-oxopropionate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-chloro-3-(3-methylphenyl)-2-oxopropionate
    • DNTLNDGNTHOJIZ-UHFFFAOYSA-N
    • 3-chloro-2-oxo-3-m-tolyl-propionic acid methylester
    • 3-chloro-2-oxo-3-m-tolyl-propionic acid methyl ester
    • Methyl 3-chloro-3-(3-methylphenyl)-2-oxopropionate
    • Inchi: 1S/C11H11ClO3/c1-7-4-3-5-8(6-7)9(12)10(13)11(14)15-2/h3-6,9H,1-2H3
    • InChI Key: DNTLNDGNTHOJIZ-UHFFFAOYSA-N
    • SMILES: ClC(C(C(=O)OC)=O)C1C=CC=C(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Topological Polar Surface Area: 43.4
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